Cas no 1805233-18-4 (3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805233-18-4
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4857863
• Update Time: 2025-05-20

3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H7ClF2N2O2/c9-1-4-6(12)5(8(14)15)3(2-13-4)7(10)11/h2,7H,1,12H2,(H,14,15)
• InChI Key： HLOBTAITPZDJGS-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(=O)O)C(C(F)F)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid

Comprehensive Overview of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805233-18-4)

3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805233-18-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, a chloromethyl moiety, and a difluoromethyl group, which contribute to its reactivity and versatility in synthetic applications. Researchers are increasingly interested in this molecule due to its potential role in developing novel drug intermediates and biologically active compounds.

The structural complexity of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid makes it a valuable building block in medicinal chemistry. Its pyridine core is a common scaffold in many FDA-approved drugs, and the presence of the difluoromethyl group enhances metabolic stability—a critical factor in drug design. Recent studies highlight the growing demand for fluorinated compounds in the pharmaceutical industry, driven by their ability to improve pharmacokinetic properties. This aligns with the current trend of fluorine incorporation in drug discovery, a topic frequently searched in academic and industrial databases.

In agrochemical applications, 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid may serve as a precursor for crop protection agents. The chloromethyl and difluoromethyl groups are known to enhance the bioactivity of pesticides and herbicides. With the global focus on sustainable agriculture and green chemistry, researchers are exploring eco-friendly synthetic routes for such compounds. This compound’s potential role in precision farming solutions is another area of interest, reflecting the industry’s shift toward targeted and efficient agrochemicals.

The synthesis of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid involves multi-step organic reactions, often requiring regioselective functionalization of the pyridine ring. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling are being investigated to improve yield and purity. These methods align with the broader trend of process optimization in chemical manufacturing, a hot topic in both academic journals and patent literature. The compound’s CAS No. 1805233-18-4 is frequently referenced in patent filings, underscoring its commercial relevance.

From a regulatory perspective, 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid is not classified as a hazardous substance under major global frameworks. However, proper handling protocols are recommended due to its reactive chloromethyl group. Safety data sheets (SDS) for this compound emphasize the use of personal protective equipment (PPE) during laboratory work. This aligns with the increasing emphasis on lab safety and risk assessment in chemical research—a topic widely discussed in professional forums and training programs.

The analytical characterization of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques are critical for quality control, especially when the compound is used in high-value applications. Recent advancements in analytical chemistry, such as hyphenated techniques, have improved the detection and quantification of such complex molecules. This resonates with the scientific community’s focus on advanced characterization methods, a frequently searched topic in research databases.

In conclusion, 3-Amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805233-18-4) represents a compelling case study in the intersection of structural complexity and functional utility. Its applications span from pharmaceutical intermediates to agrochemical precursors, reflecting the compound’s adaptability to diverse research needs. As the scientific community continues to explore heterocyclic chemistry and fluorine-based modifications, this molecule is poised to remain a subject of significant interest in peer-reviewed studies and industrial R&D efforts.